Cas no 2171274-86-3 ((2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid)
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid
- (2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid
- 2171274-86-3
- EN300-1486584
-
- Inchi: 1S/C24H26N2O5/c1-15(21(27)28)26-22(29)24(11-6-12-24)14-25-23(30)31-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,6,11-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)/t15-/m0/s1
- InChI Key: FTYWDSMMNBBUNX-HNNXBMFYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486584-1.0g |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1486584-50mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 50mg |
$2306.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-100mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 100mg |
$2415.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-250mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 250mg |
$2525.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-500mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 500mg |
$2635.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-1000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 1000mg |
$2745.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-2500mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 2500mg |
$5380.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-5000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 5000mg |
$7961.0 | 2023-09-28 | ||
| Enamine | EN300-1486584-10000mg |
(2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)propanoic acid |
2171274-86-3 | 10000mg |
$11805.0 | 2023-09-28 |
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid
Introduction to (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic Acid (CAS No. 2171274-86-3)
(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid, with the CAS number 2171274-86-3, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and metabolic disorders. Its unique structural features, including a cyclobutyl moiety and a fluorenyl methoxycarbonyl group, contribute to its distinctive chemical and biological properties.
The< strong>fluorenyl methoxycarbonyl group is a key feature of this compound, as it enhances the stability and bioavailability of the molecule. This group is commonly used in peptide coupling reactions and has been shown to improve the pharmacokinetic profiles of various therapeutic agents. The presence of this moiety in (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid suggests that it may have applications in drug design, particularly in the development of protease inhibitors and other enzyme-targeting agents.
The< strong>cyclobutyl ring in the structure of this compound adds another layer of complexity and functionality. Cycloalkyl groups are known to influence the conformational flexibility and binding affinity of molecules. In this context, the cyclobutyl moiety in (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid may play a crucial role in determining its interaction with biological targets. This structural element could potentially enhance the compound's ability to bind to specific proteins or enzymes, thereby modulating their activity.
Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, particularly those with amino acid derivatives. The (S)-configuration at the second carbon atom in (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid is a critical feature that influences its biological activity. Chiral molecules often exhibit different pharmacological effects depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic applications.
The< strong>molecular structure of (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid also suggests potential applications in materials science and nanotechnology. The combination of rigid aromatic rings and flexible aliphatic chains can lead to unique physicochemical properties, such as solubility, stability, and surface interactions. These properties make the compound a promising candidate for developing novel materials with tailored functionalities.
In terms of biological activity, (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in neurological disorders. The fluorenyl methoxycarbonyl group enhances its binding affinity to these targets, while the cyclobutyl moiety contributes to its selectivity.
The< strong>cognitive effects of this compound have been particularly studied due to its structural similarity to known neuroactive agents. Preliminary findings suggest that it may have potential applications in treating cognitive impairments associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid to modulate neurotransmitter systems makes it an attractive candidate for further investigation.
Additionally, the< strong>metabolic pathways influenced by this compound have been explored in detail. Studies indicate that it may interact with enzymes involved in lipid metabolism, potentially leading to improvements in metabolic health. This dual functionality—both neurological and metabolic—makes (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid a versatile compound with broad therapeutic implications.
The synthesis of (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid is a complex process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity. The synthesis involves multiple steps, including peptide coupling, protection-deprotection strategies, and ring-closing reactions.
The< strong-pharmaceutical industry has shown significant interest in this compound due to its potential therapeutic applications. Companies are investing heavily in research aimed at optimizing its pharmacokinetic properties and exploring new indications. The unique combination of structural features makes (2S)-2-( {1-( {(9H-fluorenine - 9 - ylmeth ox y carb on y l }a min o )m e t h y lm e t h y l c y c lo b u t y l }f o r m am i do )pr o p an o i c ac i d )a valuable asset in drug discovery pipelines.
In conclusion, (2S)-2-( {1-( {( 9 H - f lu o re n y l )m e t h ox y c ar b on y l }a m i n o )m e t h y lm e t h y l c y c lo b u t y l }f o r m am i do )pr o p an o i c ac i d (CAS No. 2171274 - 86 - 3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new applications for this compound, its importance in addressing complex diseases is likely to grow.
2171274-86-3 ((2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)